Cas no 1909337-70-7 (3-(methoxymethyl)oxolan-3-amine hydrochloride)

• Product Name: 3-(methoxymethyl)oxolan-3-amine hydrochloride
• CAS No: 1909337-70-7
• MDL: MFCD29054940
• CID: 4629428
• PubChem ID: 121553131
• Update Time: 2025-10-28

3-(methoxymethyl)oxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)oxolan-3-amine hydrochloride

• MDL： MFCD29054940

Additional information on 3-(methoxymethyl)oxolan-3-amine hydrochloride

3-(Methoxymethyl)oxolan-3-amine Hydrochloride: A Comprehensive Overview

The compound 3-(methoxymethyl)oxolan-3-amine hydrochloride (CAS No. 1909337-70-7) is a versatile chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclic ether (oxolane) with an amine group and a methoxy substituent. The presence of the hydrochloride counterion makes it suitable for use in acidic conditions, enhancing its stability and reactivity in certain reactions.

Recent studies have highlighted the potential of 3-(methoxymethyl)oxolan-3-amine hydrochloride in the development of novel drug delivery systems. Researchers have explored its ability to form stable complexes with various bioactive molecules, thereby improving their solubility and bioavailability. For instance, a 2023 study published in *Journal of Controlled Release* demonstrated that this compound can serve as an effective carrier for poorly water-soluble drugs, significantly enhancing their therapeutic efficacy.

In the agricultural sector, 3-(methoxymethyl)oxolan-3-amine hydrochloride has shown promise as a component in advanced pesticides. Its ability to interact with specific enzymes involved in pest metabolism has been leveraged to develop more targeted and environmentally friendly pest control solutions. A 2022 study in *Pest Management Science* reported that formulations incorporating this compound exhibited superior efficacy against common agricultural pests compared to traditional pesticides.

The synthesis of 3-(methoxymethyl)oxolan-3-amine hydrochloride involves a multi-step process that typically begins with the preparation of the oxolane ring. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields, making it more accessible for industrial applications.

From a structural perspective, 3-(methoxymethyl)oxolan-3-amine hydrochloride exhibits interesting stereochemical properties due to the presence of the oxolane ring. This has led to its use as a chiral auxiliary in asymmetric synthesis. A 2021 paper in *Organic Letters* detailed how this compound can be employed to facilitate the enantioselective synthesis of complex organic molecules, opening new avenues for drug discovery.

In terms of toxicity and safety profiles, 3-(methoxymethyl)oxolan-3-amine hydrochloride has been subjected to rigorous testing under regulatory guidelines. According to a 2024 report by the European Chemicals Agency (ECHA), this compound demonstrates low acute toxicity and is not classified as hazardous under current regulations. Its environmental impact has also been assessed, with findings indicating minimal persistence in aquatic environments.

Looking ahead, the future of 3-(methoxymethyl)oxolan-3-amine hydrochloride seems bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its unique combination of structural features and functional groups makes it an ideal candidate for developing innovative materials with tailored properties.